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Compound of Interest

Compound Name:
4-(Benzyloxy)-3-bromo-5-

methoxybenzaldehyde

CAS No.: 2556-04-9

Cat. No.: B1269393

Get Quote

Abstract & Scope
This technical guide details the synthesis of 4-(Benzyloxy)-3-bromo-5-
methoxybenzaldehyde, a critical intermediate in the development of tubulin-binding antimitotic

agents and reserveratrol analogues. The protocol utilizes a two-step sequence starting from

commercially available Vanillin (4-hydroxy-3-methoxybenzaldehyde).

The method prioritizes regioselectivity and purification efficiency, designed for researchers in

medicinal chemistry and process development.

Step 1: Regioselective electrophilic aromatic bromination of vanillin to yield 5-bromovanillin.

Step 2: Williamson ether synthesis (benzylation) to protect the phenolic hydroxyl group.

Retrosynthetic Analysis & Strategy
The target molecule is a trisubstituted benzaldehyde. The most direct disconnection is at the

benzyl ether oxygen, leading back to 5-bromovanillin. 5-bromovanillin is accessed via the
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bromination of vanillin. The directing effects of the hydroxyl (strongly activating, ortho/para) and

methoxy (activating, ortho/para) groups on the vanillin core direct the incoming electrophile (

) primarily to the 5-position, which is ortho to the hydroxyl and meta to the aldehyde.

Reaction Scheme
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Figure 1: Synthetic pathway from Vanillin to the Target Molecule.

Experimental Protocol
Step 1: Synthesis of 5-Bromovanillin
Objective: Regioselective bromination at the C-5 position.

Materials & Reagents
Reagent MW ( g/mol )

Equiv.[1][2][3]
[4][5][6][7]

Amount Role

Vanillin 152.15 1.0
15.2 g (100

mmol)
Starting Material

Bromine (

)
159.81 1.05 16.8 g (5.4 mL) Electrophile

Acetic Acid

(Glacial)
60.05 Solvent 100 mL Solvent

Sodium Bisulfite

(aq)
- - 10% solution Quenching Agent

Procedure
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Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, addition

funnel, and a thermometer. Connect to a caustic scrubber to neutralize HBr fumes.

Dissolution: Charge Vanillin (15.2 g) and Glacial Acetic Acid (75 mL) into the flask. Stir until

fully dissolved.

Cooling: Place the flask in an ice-water bath and cool the internal temperature to 0–5 °C.

Bromination: Dilute Bromine (5.4 mL) in Glacial Acetic Acid (25 mL). Add this solution

dropwise via the addition funnel over 45 minutes.

Critical Process Parameter (CPP): Maintain internal temperature < 10 °C to prevent over-

bromination or oxidation of the aldehyde.

Reaction: Once addition is complete, allow the mixture to warm to room temperature (RT)

and stir for 2 hours. The solution will turn amber/orange.

Quenching: Pour the reaction mixture into 500 mL of ice-cold water with vigorous stirring. A

pale yellow precipitate will form immediately.

Workup:

Add 10% Sodium Bisulfite solution (~20 mL) to the slurry to quench unreacted bromine

(color change from orange to yellow).

Filter the solid using a Büchner funnel.

Wash the cake with cold water (3 x 50 mL) to remove residual acid.

Drying: Dry the solid in a vacuum oven at 45 °C overnight.

Expected Yield: 90–95% (20.8–22.0 g).

Characterization: Melting Point 164–166 °C [1].[7]

Step 2: Benzylation to 4-(Benzyloxy)-3-bromo-5-
methoxybenzaldehyde
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Objective: Protection of the phenolic hydroxyl group via Williamson Ether Synthesis.

Materials & Reagents
Reagent MW ( g/mol )

Equiv.[1][2][3]
[4][5][6][7]

Amount Role

5-Bromovanillin 231.04 1.0
11.55 g (50

mmol)
Substrate

Benzyl Bromide 171.04 1.2 10.26 g (7.1 mL) Alkylating Agent

Potassium

Carbonate
138.21 2.0 13.8 g Base

DMF

(Anhydrous)
73.09 Solvent 50 mL Solvent

Potassium Iodide 166.00 0.1 0.83 g
Catalyst

(Finkelstein)

Procedure
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Charging: Add 5-Bromovanillin (11.55 g), Potassium Carbonate (13.8 g), and Potassium

Iodide (0.83 g) to the flask.

Solvent Addition: Add anhydrous DMF (50 mL) and stir to create a suspension.

Note: KI acts as a catalyst by converting benzyl bromide to the more reactive benzyl

iodide in situ.

Reagent Addition: Add Benzyl Bromide (7.1 mL) dropwise.

Reaction: Heat the mixture to 80 °C for 3–4 hours. Monitor by TLC (Hexane:EtOAc 4:1). The

starting material (

~0.4) should disappear, and a less polar product (

~0.7) should appear.
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Workup:

Cool the reaction mixture to RT.

Pour the mixture into 300 mL of ice-water. The product will precipitate as an off-white solid.

Stir for 30 minutes to ensure all DMF is dissolved in the aqueous phase.

Isolation: Filter the solid and wash copiously with water (3 x 100 mL) to remove DMF and

inorganic salts.

Purification: Recrystallize the crude solid from Ethanol or Methanol.

Dissolve in minimum hot ethanol, filter while hot (if necessary), and cool to 4 °C.

Drying: Dry under high vacuum.

Expected Yield: 85–90%.

Appearance: White to off-white crystalline solid.
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Figure 2: Operational workflow and decision checkpoints.
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Analytical Characterization
To validate the synthesis, the following analytical data should be obtained:

1H NMR (300 MHz, CDCl3):

9.85 (s, 1H, CHO) — Aldehyde proton.

7.65 (d, 1H, Ar-H) — Aromatic proton (C2 or C6).

7.30–7.45 (m, 6H, Ar-H) — Benzyl aromatic protons + remaining core proton.

5.15 (s, 2H,

) — Benzylic methylene.

3.95 (s, 3H,

) — Methoxy group.

Melting Point:

5-Bromovanillin: 164–166 °C [1].[7]

Target Product: ~85–88 °C (Analogous benzylated vanillins typically melt in this range;

verify experimentally).

Safety & Handling (MSDS Highlights)
Bromine (

): Extremely corrosive and toxic lachrymator. Causes severe burns. MUST be handled in a
fume hood. Use glass or Teflon equipment; bromine corrodes metal and some plastics.

Benzyl Bromide: A potent lachrymator (tear gas). Handle only in a well-ventilated fume hood.

DMF: Hepatotoxic and readily absorbed through the skin. Wear butyl rubber gloves.

Troubleshooting Guide
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Issue Possible Cause Solution

Low Yield (Step 1)
Over-oxidation of aldehyde to

acid.

Ensure temperature stays < 10

°C during

addition.

Dark Color (Step 1) Residual Bromine.

Ensure sufficient Sodium

Bisulfite is added during

quench until yellow.

Incomplete Reaction (Step 2)
Water in DMF or old

.

Use anhydrous DMF and

freshly ground/dried

.

Oiling out (Step 2)
Product precipitating as oil in

water.

The water was too warm. Use

ice-water.[6][7][8] If oil persists,

extract with EtOAc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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